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For Researchers, Scientists, and Drug Development Professionals

Introduction

Anhydrous Hydrogen Bromide (HBr) is a colorless, corrosive, and toxic gas with a pungent
odor that is widely utilized in the synthesis of various chemicals and pharmaceuticals.[1] It is
shipped as a liquefied compressed gas.[2] Due to its hazardous nature, stringent adherence to
safety protocols during its handling and storage is imperative to mitigate risks of exposure and
injury. These application notes provide detailed procedures and safety information for the
proper management of anhydrous HBr in a laboratory or research setting.

Chemical and Physical Properties

Anhydrous HBr is heavier than air and fumes in moist air, forming hydrobromic acid.[1]
Understanding its physical properties is crucial for safe handling and for anticipating its
behavior in the event of a release.
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Property Value

Molecular Weight 80.92 g/mol [3]
Boiling Point -66.7 °C (-88.1 °F)[4]
Melting Point -87 °C (-124.6 °F)[4]

Vapor Pressure

21 bar(a) at 20 °C[4]

Vapor Density (Air=1)

2.8[4]

Water Solubility

700,000 mg/L[4]

Odor Threshold

2 ppm([?]

IDLH (Immediately Dangerous to Life or Health)

30 ppm[3]

Personal Protective Equipment (PPE)

A comprehensive assessment of potential hazards must be conducted before working with

anhydrous HBr. The following PPE is mandatory to minimize exposure risks.
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Equipment Specifications

A positive-pressure airline respirator with a full
facepiece or a self-contained breathing
apparatus (SCBA) should be available for
) ) emergency use.[5] For routine operations in a

Respiratory Protection ) ]
well-ventilated area, a gas mask with an
appropriate acid gas canister may be
permissible, subject to a formal risk

assessment.

Chemical splash goggles and a face shield are
Eye Protection required.[6][7] Contact lenses should not be

worn when handling this substance.[5]

A chemically resistant suit, such as those made
) ] from Teflon® or Kel-F®, is recommended.[5]
Skin and Body Protection ] ] ]
Wear appropriate chemical-resistant gloves and

safety shoes.[7][8]

Wear chemically resistant gloves (e.g., Teflon®,
Kel-F®).[5]

Hand Protection

Handling and Storage Procedures
Cylinder Handling Protocol

 Inspection: Before use, visually inspect the cylinder for any signs of damage or leaks.

e Transport: Cylinders should be moved using a suitable hand truck and be properly secured.
[5] Do not drag, slide, or roll cylinders.[5]

e Securing: Securely chain cylinders in an upright position to a stable surface, such as a wall
or workbench.

o Connection: Use a pressure-reducing regulator when connecting the cylinder to a lower-
pressure system.[5] Ensure all connections are leak-tight. A back-flow prevention device
should be used in the piping.[9]
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Operation: Do not heat the cylinder to increase the discharge rate.[5] Close the cylinder
valve when not in use.

Storage Protocol

Location: Store cylinders in a cool, dry, well-ventilated area, away from direct sunlight and
sources of heat.[7][9] The storage temperature should not exceed 50°C (122°F).[4][8]

Segregation: Store anhydrous HBr cylinders separately from incompatible materials, such as
bases, combustible materials, halogens, and oxidizing agents.[5][7]

Inventory Management: Implement a "first-in, first-out" inventory system to prevent cylinders
from being stored for extended periods.[5] Segregate full and empty cylinders.[5]

Condition Monitoring: Periodically check stored containers for general condition and leakage.
[4][10]

Emergency Procedures
Leak Response Protocol

Evacuation: Immediately evacuate all personnel from the affected area.[5]
Ventilation: Ventilate the area to disperse the gas.[11]

Source Control: If it can be done without risk, stop the flow of gas.[3] If the leak is from a
cylinder that cannot be stopped, move the cylinder to a safe, well-ventilated area.[11]

Containment: Use a water spray or fog to knock down vapors, but do not apply water directly
to the leak source as it may cause icing.[3]

Reporting: Notify the appropriate emergency response personnel.

Exposure Protocol

Inhalation: Move the exposed individual to fresh air immediately.[3] If breathing has stopped,
provide artificial respiration.[3] Seek immediate medical attention.[7]
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» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing.[7] If frostbite occurs, do not rub the
affected area; seek immediate medical attention.[3]

o Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[7] Seek immediate medical attention.[7]

Visualized Workflows

The following diagrams illustrate key logical relationships and workflows for handling anhydrous
hydrogen bromide.
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Anhydrous HBr Cylinder Handling Workflow

Receive Cylinder

Y

Inspect Cylinder for Damage

No Damage

\

Transport to Use Area

A

Secure Cylinder in Upright Position

Y
Connect to System with Regulator
A
Leak Detected Damaged
Y

Perform Leak Check

No Leak
Y

Use Anhydrous HBr

A

Disconnect and Cap Cylinder

A A

Return to Storage

\
©

Click to download full resolution via product page

Caption: Workflow for handling anhydrous HBr cylinders.
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Emergency Response for Anhydrous HBr Leak
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Caption: Emergency response procedure for an anhydrous HBr leak.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14660699?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14660699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

